- Facile synthesis of substituted isoquinolines, Tetrahedron Letters, 2012, 53(16), 2125-2128
Cas no 1378359-97-7 (4-Allyl-3-methoxybenzaldehyde)
4-Allyl-3-methoxybenzaldehyde structure
Product Name:4-Allyl-3-methoxybenzaldehyde
CAS No:1378359-97-7
MF:C11H12O2
MW:176.211783409119
CID:2914240
Update Time:2023-08-10
4-Allyl-3-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-allyl-3-methoxybenzaldehyde
- 4-Allyl-3-methoxybenzaldehyde
-
- Inchi: 1S/C11H12O2/c1-3-4-10-6-5-9(8-12)7-11(10)13-2/h3,5-8H,1,4H2,2H3
- InChI Key: VAPYVFRLVPRJLX-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=O)C=CC=1CC=C
Computed Properties
- Exact Mass: 176.083729621 g/mol
- Monoisotopic Mass: 176.083729621 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 176.21
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3
4-Allyl-3-methoxybenzaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate
1.2 Solvents: Decalin ; reflux
1.3 Reagents: Potassium carbonate
1.2 Solvents: Decalin ; reflux
1.3 Reagents: Potassium carbonate
Reference
4-Allyl-3-methoxybenzaldehyde Raw materials
4-Allyl-3-methoxybenzaldehyde Preparation Products
4-Allyl-3-methoxybenzaldehyde Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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